2-(1,1,3-trioxo-5-phenyl-2,3-dihydro-1,2-thiazol-2-yl)acetic acid
Overview
Description
“2-(1,1,3-trioxo-5-phenyl-2,3-dihydro-1,2-thiazol-2-yl)acetic acid” is a chemical compound that falls under the category of thiadiazoles . Thiadiazoles are a type of heterocyclic compounds that have been widely used in the synthesis of various pharmacologically active compounds .
Synthesis Analysis
The synthesis of thiadiazoles involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido . The structures of the newly synthesized compounds are established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,1,3-trioxo-5-phenyl-2,3-dihydro-1,2-thiazol-2-yl)acetic acid involves the condensation of 2-aminothiophenol with benzoyl chloride to form 2-benzoylthiophenol, which is then reacted with ethyl chloroacetate to form ethyl 2-(benzoylthio)phenylacetate. This intermediate is then hydrolyzed to form 2-(benzoylthio)phenylacetic acid, which is further reacted with acetic anhydride to form 2-(1,1,3-trioxo-5-phenyl-2,3-dihydro-1,2-thiazol-2-yl)acetic acid.", "Starting Materials": [ "2-aminothiophenol", "benzoyl chloride", "ethyl chloroacetate", "acetic anhydride" ], "Reaction": [ "Step 1: Condensation of 2-aminothiophenol with benzoyl chloride in the presence of a base such as triethylamine to form 2-benzoylthiophenol.", "Step 2: Reaction of 2-benzoylthiophenol with ethyl chloroacetate in the presence of a base such as potassium carbonate to form ethyl 2-(benzoylthio)phenylacetate.", "Step 3: Hydrolysis of ethyl 2-(benzoylthio)phenylacetate with a strong acid such as hydrochloric acid to form 2-(benzoylthio)phenylacetic acid.", "Step 4: Reaction of 2-(benzoylthio)phenylacetic acid with acetic anhydride in the presence of a base such as pyridine to form 2-(1,1,3-trioxo-5-phenyl-2,3-dihydro-1,2-thiazol-2-yl)acetic acid." ] } | |
| 2375268-99-6 | |
Molecular Formula |
C11H9NO5S |
Molecular Weight |
267.3 |
Purity |
91 |
Origin of Product |
United States |
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